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Compound of Interest

Compound Name: Violamine R (disodium)

CAS No.: 6834-97-5

Cat. No.: B3056021

Get Quote

Executive Summary & Chemical Architecture
Violamine R (C.I. 45190), commonly known as Acid Violet 9, is a xanthene-derived dye utilized

primarily in histology for collagen staining and in the textile industry for protein fibers (wool,

silk). While often classified as "non-hazardous" under strict GHS criteria by some vendors, its

bioactive nature as a biological stain and its physical properties as a fine powder necessitate a

rigorous safety framework.

This guide moves beyond the standard Material Safety Data Sheet (MSDS) to provide a

"Prudent Practices" approach for researchers handling Violamine R Disodium Salt.
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Parameter Specification

Chemical Name Violamine R (Acid Violet 9)

CAS Number 6252-76-2

Synonyms

Fast Acid Violet A2R, Acid Violet 45190, Sodium

2-[3-(2-methylanilino)-6-(2-methyl-4-

sulfonatoanilino)xanthen-9-yl]benzoate

Molecular Formula C₃₄H₂₅N₂NaO₆S (Typical commercial salt form)

Molecular Weight ~612.63 g/mol

Solubility
Soluble in Water (Purple), Ethanol (Red-Violet),

Acetone

Physical State Dark Red-Violet to Brown Powder

Toxicological Profile & Risk Assessment
The "Non-Hazardous" Paradox
Many commercial SDS (Safety Data Sheets) for Violamine R list it as "Not a hazardous

substance or mixture" according to GHS/OSHA standards [1, 3]. However, this classification

often stems from a lack of acute toxicity data rather than proven safety.

Scientist-to-Scientist Warning: As a xanthene dye, Violamine R shares structural motifs with

Rhodamine B, a known irritant. In a research setting, we treat all bioactive dyes as potential

irritants and aquatic toxins.

Critical Hazards (Prudent Practice)
Inhalation (High Risk): The primary risk is mechanical irritation of the respiratory tract due to

fine dust generation during weighing.

Skin/Eye Contact (Moderate Risk): Strong staining capability means it readily binds to

biological tissue (proteins in skin/eyes), potentially causing contact dermatitis or persistent

coloration.
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Aquatic Toxicity: Xanthene dyes can persist in water bodies and block sunlight, affecting

aquatic flora.

Risk Management Logic (DOT Visualization)

Violamine R
(Powder Form)

GHS Classification:
'Not Hazardous'

Prudent Practice:
Treat as Irritant/Dust Hazard

 Lack of Data != Safety Engineering Controls:
Fume Hood + Balance Enclosure

 Mitigate Inhalation PPE:
Nitrile Gloves + N95/P100

 Mitigate Contact 

Click to download full resolution via product page

Figure 1: Risk Assessment Workflow. Note that the absence of GHS warnings triggers an

escalation to "Prudent Practice" protocols rather than relaxation.

Operational Safety & Handling Protocols
Engineering Controls

Primary Barrier: All weighing of dry powder must occur inside a chemical fume hood or a

powder containment balance enclosure.

Ventilation: Ensure face velocity is >100 fpm (0.5 m/s).

Personal Protective Equipment (PPE) Selection
Gloves: Use Nitrile (0.11 mm minimum thickness). Latex is discouraged due to potential

allergenicity and variable permeability to organic dye solvents (like ethanol).

Respiratory: If weighing outside a hood (not recommended), use a P95 or N95 particulate

respirator.

Eye Protection: ANSI Z87.1 Chemical Splash Goggles. Safety glasses are insufficient if fine

dust is airborne.

Protocol: Safe Stock Solution Preparation (1% w/v)
Rationale: Preparing a liquid stock eliminates the dust hazard for future experiments.
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Setup: Place analytical balance inside the fume hood. Pre-weigh a 100mL amber glass

bottle.

Weighing: Transfer 1.0 g of Violamine R powder into the bottle. Use an anti-static gun if

powder is "fly-away."

Solubilization:

Add 50 mL of deionized water (or Ethanol if required for specific histology).

Note: Add solvent slowly down the side of the vessel to prevent puffing.

Mixing: Cap tightly and vortex or use a magnetic stir bar for 15 minutes.

Dilution: Top up to 100 mL mark.

Labeling: Label with "Violamine R 1% Stock," Date, and "Caution: Dye/Irritant."

Emergency Response & Environmental Fate
Spill Management
Dye spills are visually dramatic and can cause panic. Follow this logic:

Dry Spill: Do NOT sweep (creates dust). Use a HEPA vacuum or wet paper towels to wipe

up.

Wet Spill: Absorb with vermiculite or absorbent pads.

Decontamination: Clean surface with 10% bleach or ethanol followed by water. The dye is

acid-sensitive; weak acids may alter solubility/color but won't neutralize toxicity.

Disposal[3]
Do not pour down the drain. Even if "non-hazardous," visible dyes in wastewater trigger

regulatory fines.

Solid/Liquid Waste: Collect in "Non-Halogenated Organic Waste" or "Chemical Waste"

containers for incineration.
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Experimental Application: Histological Staining
Violamine R is historically used for staining collagen and connective tissue. Below is a

generalized workflow for research applications.

Staining Mechanism
Violamine R is an acid dye (anionic). It binds electrostatically to cationic groups (amines) on

proteins under acidic conditions.

Target: Cytoplasm, collagen (red/violet).

Nuclei: Usually counterstained with a basic dye (e.g., Hematoxylin).

Workflow Visualization (DOT)
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Figure 2: Standard Histological Staining Workflow utilizing Violamine R.
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Storage & Stability
Hygroscopic Nature: Store in a desiccator if possible. Moisture causes clumping and alters

weighing accuracy.

Light Sensitivity: Store in amber glass or opaque containers. Xanthene dyes can

photobleach over time.

Shelf Life: 2 years if kept dry and dark. Re-validate performance (staining intensity) annually.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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